
GSK805 Stability in Long-Term Experiments: A
Technical Support Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK805

Cat. No.: B15606167 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on the stability of GSK805 in long-term experiments.

Below you will find troubleshooting guides and frequently asked questions (FAQs) to address

common issues encountered during storage and handling of this RORγt inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GSK805?

A1: Proper storage is crucial for maintaining the stability and activity of GSK805.

Recommendations for both solid compound and solutions are summarized below.

Q2: How long can I store GSK805 stock solutions?

A2: The stability of GSK805 stock solutions depends on the storage temperature. For optimal

results, it is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1]

Stock solutions in DMSO can be stored for up to 1 year at -80°C and for 1 month at -20°C.[1]

Q3: My GSK805 solution appears to have precipitated after thawing. What should I do?

A3: If precipitation is observed after thawing, it is recommended to warm the solution gently

and use sonication to aid in redissolution.[2] To prevent precipitation, ensure that the solvent,

such as DMSO, is fresh and not moisture-absorbent, as this can reduce solubility.[1]

Q4: Can I store working solutions for in vivo or in vitro experiments?
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A4: It is highly recommended to prepare working solutions for both in vivo and in vitro

experiments fresh on the same day of use to ensure reliable experimental outcomes.[2] Long-

term storage of diluted working solutions is not advised as it may compromise the compound's

stability and efficacy.

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Inconsistent experimental

results over time.

Degradation of GSK805 in

stock or working solutions.

1. Prepare fresh working

solutions for each experiment.

[2]2. Aliquot stock solutions to

minimize freeze-thaw cycles.

[1]3. Verify the age and

storage conditions of your

stock solution against the

recommended guidelines.

Reduced potency of GSK805

in cell-based assays.

1. Improper storage of stock

solution.2. Degradation due to

prolonged exposure to light or

non-optimal temperatures.

1. Ensure stock solutions are

stored at -80°C for long-term

use (up to 1 year) or -20°C for

short-term use (up to 1 month).

[1]2. Protect solutions from

light. 3. Perform a quality

control check of your

compound.

Precipitation in in vivo

formulation.

The formulation components

are not fully solubilized.

1. When preparing

formulations (e.g., with

PEG300, Tween-80, and

saline), ensure each solvent is

added sequentially and mixed

thoroughly.[2]2. If precipitation

occurs during preparation,

gentle heating and/or

sonication can be used to

facilitate dissolution.[2]
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Quantitative Data Summary
The following tables summarize the recommended storage conditions and stability periods for

GSK805 in both solid and solution forms based on information from suppliers.

Table 1: GSK805 Powder Storage Recommendations

Storage Temperature Duration

-20°C 3 years[1]

Table 2: GSK805 Stock Solution (in DMSO) Storage Recommendations

Storage Temperature Duration

-80°C 1 year[1]

-20°C 1 month[1]

Experimental Protocols
Protocol 1: Preparation of GSK805 Stock Solution (100 mM in DMSO)

Preparation: Allow the GSK805 solid and fresh, anhydrous DMSO to equilibrate to room

temperature before opening the vials to prevent moisture absorption.[3]

Dissolution: Add the appropriate volume of DMSO to the GSK805 vial to achieve a 100 mM

concentration. For example, to prepare 1 mL of a 100 mM solution from 53.24 mg of

GSK805 (MW: 532.36 g/mol ), add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly to ensure the compound is completely

dissolved. Gentle warming or sonication can be used if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials. Store the aliquots at -80°C for up to 1 year or at -20°C for up to 1 month.[1]

Protocol 2: Preparation of In Vivo Working Solution
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This protocol provides an example for preparing a 1 mL working solution.

Initial Mixture: To 400 µL of PEG300, add 100 µL of a 25.0 mg/mL GSK805 stock solution in

DMSO and mix thoroughly.[2]

Add Surfactant: Add 50 µL of Tween-80 to the mixture and mix until uniform.[2]

Final Dilution: Add 450 µL of saline to the mixture to bring the total volume to 1 mL.[2]

Usage: Use the freshly prepared working solution on the same day for in vivo experiments.

[2]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15606167?utm_src=pdf-body
https://www.medchemexpress.com/ROR-gamma-t-IN-1.html
https://www.medchemexpress.com/ROR-gamma-t-IN-1.html
https://www.medchemexpress.com/ROR-gamma-t-IN-1.html
https://www.medchemexpress.com/ROR-gamma-t-IN-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

Experimentation

Quality Control

Start: GSK805 Solid

Prepare Stock Solution (e.g., in DMSO)

Aliquot Stock Solution

Long-Term Storage
(-80°C)

Short-Term Storage
(-20°C)

Prepare Fresh Working Solution

In Vitro Assay In Vivo Experiment

Troubleshoot Inconsistent Results

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Degradation Pathways for Small Molecules

GSK805 (Active Compound)

Hydrolysis
(e.g., from moisture in solvent)

H₂O

Oxidation
(e.g., from air exposure)

O₂

Photodegradation
(from light exposure)

Light

Inactive Metabolites/
Degradation Products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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